2,4-Dioxo-6-phenylheptanoic acid ethyl ester

• Molecular Formula: C15H18O4
• Molecular Weight: 262.30 g/mol
• IUPAC Name: ethyl 2,4-dioxo-6-phenylheptanoate
• InChI: InChI=1S/C15H18O4/c1-3-19-15(18)14(17)10-13(16)9-11(2)12-7-5-4-6-8-12/h4-8,11H,3,9-10H2,1-2H3
• InChI Key: TXUVREHRIHHLJH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)CC(=O)CC(C)C1=CC=CC=C1

Description

2,4-Dioxo-6-phenylheptanoic acid ethyl ester is a useful research compound. Its molecular formula is C15H18O4 and its molecular weight is 262.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydride (0.1702 g, 7.09 mmol) was added slowly to a NaCl ice bath containing EtOH (2.6 mL, 2.7 M) stirring under N2. 4-Phenylpentan-2-one (55) (1.0493 g, 6.47 mmol) and diethyloxalate (0.88 mL, 6.47 mmol) were mixed together, and then added to the chilled NaOEt solution. After stirring for 5 minutes, the reaction was warmed to room temperature. After 90 min, the reaction was quenched at 0° C. with 1N HCl and extracted 2× with CH2Cl2. The combined organics were washed with H2O, dried with Na2SO4, filtered, concentrated to provide 56 (0.7230 g, 42.6%) which was used without further purification in the next step. 1H (CDCl3, 400 MHz): δ 7.34-7.16 (5H, m), 6.30 (1H, s), 4.33 (2H, q, J=7.0 Hz), 3.39-3.26 (1H, m), 2.82 (1H, dd, J=15.1, 6.8 Hz), 2.72 (1H, dd, J=15.1, 7.8 Hz), 1.36 (3H, t, J=7.0 Hz), 1.32 (3H, d, J=6.8 Hz) ppm. HPLC: 10.934 min.